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Abstract

Lathyrol is a naturally occurring diterpenoid of the lathyrane family, primarily isolated from
plants of the Euphorbia genus, notably Euphorbia lathyris. This compound has garnered
significant scientific interest due to its complex chemical architecture and diverse range of
biological activities. Possessing a unique 5/11/3-fused tricyclic carbon skeleton, lathyrol serves
as a scaffold for a variety of natural and synthetic derivatives. This technical guide provides an
in-depth overview of the chemical structure, physicochemical properties, and key biological
activities of lathyrol, with a focus on its potential as an anti-cancer agent, an anti-inflammatory
compound, and a modulator of P-glycoprotein-mediated multidrug resistance. Detailed
experimental protocols for the isolation and biological evaluation of lathyrol are provided to
facilitate further research and development.

Chemical Structure and Properties

Lathyrol is characterized by a complex, highly oxygenated tricyclic system. Its core structure is
a testament to the intricate biosynthetic pathways found in Euphorbia species.

Chemical Structure:
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The systematic IUPAC name for lathyrol is
(1aR,2E,4aR,6S,7S,7aR,8R,11aS)-1,1a,4a,5,6,7,7a,8,9,10,11,11a-Dodecahydro-4a,7,8-
trinydroxy-1,1,3,6-tetramethyl-9-methylene-4H-cyclopenta[a]cyclopropa]flcycloundecen-4-one.
The 2D chemical structure is depicted below:

Physicochemical Properties:

A summary of the key physicochemical properties of lathyrol is presented in Table 1. This data
is essential for its handling, formulation, and in silico modeling.
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Property Value Source
Molecular Formula C20H3004 --INVALID-LINK--
Molecular Weight 334.45 g/mol --INVALID-LINK--
CAS Number 34420-19-4 --INVALID-LINK--
Appearance White powder or yellow oll --INVALID-LINK--
Melting Point Not available

Boiling Point 503.5 £ 50.0 °C at 760 mmHg --INVALID-LINK--
Density 1.2+0.1 g/cm3 --INVALID-LINK--
Solubility Soluble in DMSO --INVALID-LINK--
LogP 2.69 --INVALID-LINK--
pKa (Predicted) 12.17 £0.70 --INVALID-LINK--
Topological Polar Surface Area  77.8 A2 --INVALID-LINK--

Biological Activities and Signaling Pathways

Lathyrol and its derivatives have been shown to exhibit a range of biological activities, making
them attractive candidates for drug discovery programs. The primary activities of interest are its
anti-cancer, anti-inflammatory, and P-glycoprotein modulating effects.

Anti-Cancer Activity

Lathyrol has demonstrated significant inhibitory effects on the proliferation of various cancer
cell lines.[1] One of the key mechanisms underlying its anti-cancer activity is the induction of
apoptosis through the mitochondrial pathway.[1] This process is initiated by an increase in
intracellular reactive oxygen species (ROS), which leads to a decrease in the mitochondrial
membrane potential (AWYm) and the subsequent release of cytochrome c into the cytoplasm.[2]
Cytochrome c then activates a cascade of caspases, including caspase-9 and caspase-3,
which are the executioners of apoptosis.[2]
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Another identified mechanism of Lathyrol's anti-tumor effect is the induction of endoplasmic
reticulum (ER) stress.[1] Lathyrol has been found to upregulate the expression of ER stress-
associated proteins such as GRP78, PERK, p-elF2a, CHOP, and ATF4.[1] This is mediated by
its targeting of the sarco/endoplasmic reticulum Ca2?*-ATPase 2 (SERCAZ2), leading to a
disruption of calcium homeostasis and subsequent ER stress-induced apoptosis.[1]
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Lathyrol-induced apoptosis signaling pathway.

Anti-Inflammatory Activity

Lathyrol and its derivatives have been reported to possess anti-inflammatory properties. One of
the proposed mechanisms is through the activation of the Keap1/Nrf2 pathway.[3] Under
normal conditions, Nrf2 is kept in the cytoplasm by Keapl and targeted for degradation. Upon
stimulation by compounds like lathyrol, Nrf2 is released from Keapl and translocates to the
nucleus, where it binds to the antioxidant response element (ARE) and upregulates the
expression of antioxidant and anti-inflammatory genes.

Furthermore, lathyrol has been shown to inhibit the nuclear factor-kappa B (NF-kB) signaling
pathway.[3] NF-kB is a key transcription factor that regulates the expression of pro-
inflammatory cytokines and enzymes. By inhibiting the activation and nuclear translocation of
NF-kB, lathyrol can effectively suppress the inflammatory response.
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Lathyrol's anti-inflammatory signaling pathways.

P-glycoprotein Modulation

Several lathyrane diterpenes, including derivatives of lathyrol, have been identified as
modulators of P-glycoprotein (P-gp).[4][5] P-gp is an ATP-binding cassette (ABC) transporter
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that functions as an efflux pump, contributing to multidrug resistance (MDR) in cancer cells by
actively transporting a wide range of chemotherapeutic agents out of the cell. Lathyrol and its

analogues can inhibit the function of P-gp, thereby increasing the intracellular concentration of
anti-cancer drugs and reversing MDR.

Experimental Protocols

This section provides detailed methodologies for the isolation of lathyrol from its natural source
and for the evaluation of its key biological activities.

Isolation of Lathyrol from Euphorbia lathyris

The following protocol is a synthesized methodology based on published literature for the
isolation of lathyrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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